Cas no 865247-67-2 (ethyl 2-(2Z)-2-{(2E)-3-phenylprop-2-enoylimino}-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-{(2E)-3-phenylprop-2-enoylimino}-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-67-2
• MF: C₂₀H₁₉N₃O₅S₂
• MW: 445.511962175369
• CID: 6245190
• PubChem ID: 9615223
• Update Time: 2025-10-31

ethyl 2-(2Z)-2-{(2E)-3-phenylprop-2-enoylimino}-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-{(2E)-3-phenylprop-2-enoylimino}-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• ethyl 2-[2-[(E)-3-phenylprop-2-enoyl]imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• ethyl 2-[(2Z)-2-{[(2E)-3-phenylprop-2-enoyl]imino}-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• F1366-2930
• 865247-67-2
• ethyl 2-((Z)-2-(cinnamoylimino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• AKOS024607432

• Inchi： 1S/C20H19N3O5S2/c1-2-28-19(25)13-23-16-10-9-15(30(21,26)27)12-17(16)29-20(23)22-18(24)11-8-14-6-4-3-5-7-14/h3-12H,2,13H2,1H3,(H2,21,26,27)/b11-8+,22-20-
• InChI Key： YJKGJRSJUUUJMO-VPRJXVDDSA-N
• SMILES： S1/C(=N\C(/C=C/C2C=CC=CC=2)=O)/N(CC(=O)OCC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 445.07661306g/mol
• Monoisotopic Mass: 445.07661306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(2Z)-2-{(2E)-3-phenylprop-2-enoylimino}-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Research Brief on Ethyl 2-(2Z)-2-{(2E)-3-phenylprop-2-enoylimino}-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 865247-67-2)

Ethyl 2-(2Z)-2-{(2E)-3-phenylprop-2-enoylimino}-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 865247-67-2) is a novel benzothiazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound exhibits a unique structural framework, combining a benzothiazole core with a sulfamoyl group and a cinnamoyl imine moiety, which suggests potential bioactivity in various therapeutic areas. Recent studies have focused on its synthesis, characterization, and preliminary biological evaluation, aiming to explore its pharmacological potential.

The synthesis of this compound involves a multi-step process, starting with the condensation of 2-amino-6-sulfamoylbenzothiazole with ethyl glyoxylate, followed by acylation with cinnamoyl chloride. The resulting product is then purified and characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. The structural elucidation confirms the (2Z)-configuration of the imine bond and the (2E)-configuration of the cinnamoyl double bond, which are critical for its biological activity.

Preliminary biological studies have indicated that ethyl 2-(2Z)-2-{(2E)-3-phenylprop-2-enoylimino}-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential application in the development of anti-inflammatory agents, although further in vitro and in vivo studies are required to validate these effects.

In addition to its anti-inflammatory potential, recent research has explored its interaction with other molecular targets, such as kinases and receptors implicated in cancer progression. Molecular docking studies have revealed favorable binding affinities for certain kinase domains, hinting at its possible role as a kinase inhibitor. However, these computational predictions need to be corroborated by experimental data to establish its efficacy and selectivity.

The compound's physicochemical properties, including solubility, stability, and lipophilicity, have also been investigated to assess its drug-likeness. Initial results suggest that it possesses favorable pharmacokinetic properties, such as moderate aqueous solubility and good membrane permeability, which are essential for oral bioavailability. These characteristics make it a promising candidate for further optimization and development.

Despite these encouraging findings, several challenges remain. The compound's mechanism of action, toxicity profile, and metabolic stability are yet to be fully elucidated. Future research should focus on comprehensive pharmacological evaluations, including dose-response studies, toxicity assessments, and metabolic profiling, to determine its therapeutic potential and safety.

In conclusion, ethyl 2-(2Z)-2-{(2E)-3-phenylprop-2-enoylimino}-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a promising scaffold for drug discovery, with potential applications in inflammation and oncology. Its unique structural features and preliminary bioactivity warrant further investigation to unlock its full therapeutic potential. Continued research efforts will be crucial in advancing this compound from the bench to the clinic.